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Compound of Interest

Compound Name: 4-Bromo-2-iodoaniline

Cat. No.: B187669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2-
iodoaniline (CAS No. 66416-72-6), a key intermediate in the pharmaceutical and agrochemical

industries. Adherence to these guidelines is critical for ensuring personnel safety and

minimizing environmental impact.

Chemical and Physical Properties
4-Bromo-2-iodoaniline is a halogenated aromatic amine.[1] Its key properties are summarized

below.

Property Value Reference

CAS Number 66416-72-6 [1][2]

Molecular Formula C₆H₅BrIN [1][2]

Molecular Weight 297.92 g/mol [1][3]

Appearance Gray to purple powder/crystals [1][2]

Melting Point 69-72 °C [1][4]

Purity Typically ≥97% or ≥98% [1][5]
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Hazard Identification and Classification
4-Bromo-2-iodoaniline is classified as a hazardous substance. The primary hazards are acute

toxicity, skin and eye irritation, and environmental toxicity.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[6]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[6]

Specific Target Organ Toxicity,

Single Exposure
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation[6]

Hazardous to the Aquatic

Environment, Long-term
2

H411: Toxic to aquatic life with

long lasting effects[6]

Signal Word: Danger[6]

Hazard Pictograms:

Skull and Crossbones (GHS06): Acute Toxicity (fatal or toxic)

Corrosion (GHS05): Skin Corrosion/Serious Eye Damage

Environment (GHS09): Hazardous to the Aquatic Environment

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when working with 4-Bromo-2-
iodoaniline.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling. The following PPE is generally

required:

Eye/Face Protection: Chemical safety goggles or a face shield.[7]

Skin Protection:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[7]

Body Protection: Wear suitable protective clothing, such as a lab coat.[7]

Respiratory Protection: In case of insufficient ventilation or potential for dust formation, wear

a P2 (EN 143) respirator cartridge or a NIOSH-approved respirator.[8]

Handling Procedures
Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][6]

Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.[4][6]

Do not eat, drink, or smoke when using this product.[6][7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Storage Conditions
Store in a tightly closed container.[4][7]

Keep in a dry, cool, and well-ventilated place.[4]

Store locked up.[4][6]

Protect from light.[4]

Store under an inert atmosphere.[4]
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Emergency Procedures
First Aid Measures
Immediate medical attention is required in case of significant exposure.[4]

Exposure Route First Aid Protocol Reference

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Call a physician or

poison control center.

[4][6]

Skin Contact

Immediately wash off with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing and

wash it before reuse. Seek

medical attention.

[4][7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes.

Immediately call a physician.

[4][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth. Immediately call

a POISON CENTER or

doctor/physician.

[4][6]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4]
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Unsuitable Extinguishing Media: Do not use a heavy water stream.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), hydrogen

bromide, and hydrogen iodide.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[7] Ensure adequate ventilation.[4]

Avoid dust formation.[4] Wear appropriate PPE as described in Section 3.1.

Environmental Precautions: Do not let the product enter drains or surface water.[4]

Methods for Cleaning Up:

Sweep up and shovel into suitable containers for disposal.[4]

Avoid generating dust.[4]

For spills, soak up with inert solids such as clay or diatomaceous earth.[7]

Dispose of contents/container to an approved waste disposal plant.[4]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[9] It is, however,

sensitive to light and air.[10][11]

Conditions to Avoid: Exposure to light, excess heat, and dust formation.[4][9]

Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[4][9]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, hydrogen bromide, and hydrogen iodide.[4]
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Toxicological and Ecological Information
Toxicological Information:

Toxic if swallowed.[6]

Causes skin irritation and serious eye damage.[6]

May cause respiratory irritation.[6]

The toxicological properties have not been fully investigated.[4]

Ecological Information:

Toxic to aquatic life with long-lasting effects.[4][6]

Avoid release to the environment.[6][7]

Disposal Considerations
Disposal of 4-Bromo-2-iodoaniline and its containers must be in accordance with local,

regional, national, and international regulations.[7] The material should be disposed of by

removal to a licensed chemical destruction plant.[12] Chemical waste generators must

determine whether a discarded chemical is classified as a hazardous waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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